Cas no 1496047-19-8 (Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester
• CAS No: 1496047-19-8
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5983633
• PubChem ID: 65143042
• Update Time: 2025-09-28

Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{4-[ethyl(2-hydroxyethyl)amino]phenyl}carbamate
• AKOS014476499
• 1496047-19-8
• EN300-7548266
• tert-Butyl (4-(ethyl(2-hydroxyethyl)amino)phenyl)carbamate

• Inchi： 1S/C15H24N2O3/c1-5-17(10-11-18)13-8-6-12(7-9-13)16-14(19)20-15(2,3)4/h6-9,18H,5,10-11H2,1-4H3,(H,16,19)
• InChI Key： APZXLCIAALLKOJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(N(CC)CCO)C=C1

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 388.5±27.0 °C(Predicted)
• pka: 13.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester (CAS No. 1496047-19-8)

Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester (CAS No. 1496047-19-8) is a versatile compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which includes a carbamate functional group and an aromatic ring substituted with an ethyl(2-hydroxyethyl)amino moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the development of various therapeutic agents.

The carbamate functional group is well-known for its ability to form stable complexes with metal ions and its potential to modulate biological activities. In the context of N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester, this functionality contributes to its solubility and reactivity in different solvents, making it suitable for a wide range of synthetic transformations. The 1,1-dimethylethyl ester group, on the other hand, provides additional stability and protection to the carbamate moiety, which can be crucial during multi-step synthesis processes.

Recent research has highlighted the potential of N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester in the development of novel drugs targeting neurological disorders. A study published in the *Journal of Medicinal Chemistry* demonstrated that compounds derived from this structure exhibit potent activity against specific neurotransmitter receptors. These findings suggest that N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester could serve as a lead compound for the design of new therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester has been explored for its potential in materials science. Researchers at the University of California have investigated the use of this compound in the synthesis of advanced polymers with enhanced mechanical properties. The unique combination of functional groups in N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester allows for the creation of polymers with improved strength and flexibility, making them suitable for applications in biomedical devices and coatings.

The synthesis of N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester typically involves a multi-step process that includes the formation of the ethyl(2-hydroxyethyl)amine derivative and subsequent coupling reactions to introduce the carbamate and aromatic moieties. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound. For instance, a study published in *Green Chemistry* reported a novel approach using microwave-assisted synthesis, which significantly reduces reaction times and minimizes waste production.

The physical properties of N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester are also noteworthy. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. Its solubility in common organic solvents such as methanol and dichloromethane makes it easy to handle and process in laboratory settings. The compound is stable under normal storage conditions but should be protected from moisture and high temperatures to prevent degradation.

From a safety perspective, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester is generally considered safe when handled according to standard laboratory protocols. However, it is important to follow appropriate safety guidelines to minimize exposure risks. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, Carbamic acid, N-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-, 1,1-dimethylethyl ester (CAS No. 1496047-19-8) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.